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Compound of Interest

Compound Name: Triethylene glycol diacrylate

Cat. No.: B157822 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Triethylene glycol diacrylate
(TEGDA), a difunctional monomer with significant applications in polymer science, biomaterials,

and drug delivery systems. This document details its physicochemical properties, safety

information, polymerization behavior, and biological activity, offering detailed experimental

protocols and visual workflows for researchers.

Core Properties and Safety Information
Triethylene glycol diacrylate is a low-viscosity, high-reactivity monomer primarily used as a

crosslinking agent. Its structure, featuring two terminal acrylate groups connected by a flexible

triethylene glycol chain, allows for the rapid formation of robust, cross-linked polymer networks.

Physicochemical Data
The key physical and chemical properties of TEGDA are summarized below, providing

essential data for its application in various formulations.[1][2][3][4][5]
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Property Value Reference(s)

CAS Number 1680-21-3 [2]

Molecular Formula C₁₂H₁₈O₆ [6]

Molecular Weight 258.27 g/mol [3][6]

Appearance Clear, colorless liquid [1][5]

Odor Slight acrylic odor [1][5]

Density 1.10 - 1.11 g/cm³ at 25°C [1][4]

Boiling Point >300°C [1][5]

Melting/Freezing Point -20°C [1][5]

Viscosity 10 - 25 mPa·s at 25°C [1][5]

Flash Point >100°C [2]

Refractive Index (n20/D) 1.461 - 1.464 [4][7]

Solubility Sparingly soluble in water [2]

Safety and Handling
TEGDA is classified as a hazardous substance. Proper personal protective equipment (PPE),

including gloves and eye protection, should be used during handling.[2] Work should be

conducted in a well-ventilated area.

Hazard Class &
Category

Hazard Statement Pictogram Reference(s)

Skin Irritation 2
H315: Causes skin

irritation
GHS07 [2][8]

Eye Irritation 2
H319: Causes serious

eye irritation
GHS07 [2][8]

Skin Sensitization 1
H317: May cause an

allergic skin reaction
GHS07 [2][8]
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Precautionary Statements: P261, P264, P272, P280, P302+P352, P305+P351+P338[2][4]

Applications in Research and Drug Delivery
TEGDA's properties make it a valuable component in various advanced applications. Its

primary function is as a crosslinking agent in free-radical polymerization.[9]

Hydrogels for Drug Delivery: As a polyethylene glycol (PEG)-containing monomer, TEGDA is

used to synthesize hydrogels.[7] These cross-linked networks can encapsulate therapeutic

agents, allowing for their controlled and sustained release.[7]

Biomaterials and Tissue Engineering: Photopolymerizable TEGDA-based hydrogels serve as

scaffolds in tissue engineering, providing a synthetic extracellular matrix that can be

functionalized to support cell adhesion and growth.[10][11]

UV/EB-Curable Systems: Its high reactivity enables rapid curing under UV or electron beam

(EB) radiation, making it ideal for high-performance coatings, adhesives, and printing inks.[5]

[9]

3D Printing Resins: TEGDA is a key component in resins for vat photopolymerization 3D

printing, where its low viscosity and fast curing speed are advantageous.[5]

Polymerization and Material Characterization
TEGDA readily undergoes free-radical polymerization. The two acrylate groups allow it to act

as a crosslinker, forming a three-dimensional polymer network. This reaction can be initiated

thermally or photochemically.
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Precursor Solution Preparation

Photopolymerization

Post-Processing & Characterization

TEGDA Monomer

Mix to Homogeneity

Photoinitiator
(e.g., Irgacure 2959)

Solvent
(e.g., DI Water/Buffer)

Pour Solution
into Mold

Expose to UV Light
(e.g., 365 nm)

Wash to Remove
Unreacted Monomers

Freeze-Dry

Characterize with
FTIR Spectroscopy

Cross-linked
Poly(TEGDA) Hydrogel
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Extrinsic PathwayIntrinsic Pathway

TEGDA / TEGDMA
Monomer

Activation of
Caspase-8

↑ Reactive Oxygen
Species (ROS)

Mitochondrial
Stress

 (via Bid)

Activation of
Executioner Caspase-3

Cytochrome c
Release

Activation of
Caspase-9

Apoptosis
(DNA Fragmentation,

Cell Death)
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1. Seed Cells in
96-Well Plate

2. Incubate 24h

3. Treat with Serial
Dilutions of TEGDA

4. Incubate for
Exposure Period (24-72h)

5. Add MTT Reagent

6. Incubate 2-4h
(Formazan Formation)

7. Add Solubilization
Solution (e.g., DMSO)

8. Read Absorbance
at 570 nm

9. Calculate % Viability
vs. Control

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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